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Compound of Interest

Compound Name: N-Me-Thalidomide 4-fluoride

Cat. No.: B8194154

Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of N-Me-Thalidomide 4-fluoride's performance in targeted protein

degradation, contextualized with other thalidomide analogs. We present supporting

experimental data and detailed protocols for the validation of its mechanism of action.

N-Me-Thalidomide 4-fluoride is a ligand for the E3 ubiquitin ligase Cereblon (CRBN).[1] Like

other thalidomide derivatives, it is presumed to function as a "molecular glue," inducing the

ubiquitination and subsequent proteasomal degradation of specific "neosubstrate" proteins.[2]

This targeted protein degradation (TPD) approach is a promising therapeutic strategy for

eliminating disease-causing proteins.[3]

Performance Comparison of Thalidomide Analogs
The efficacy of a molecular glue degrader is typically quantified by its half-maximal degradation

concentration (DC50) and the maximum level of degradation (Dmax). While specific DC50 and

Dmax values for N-Me-Thalidomide 4-fluoride across a range of neosubstrates are not widely

available in public literature, we can compare the performance of well-characterized

thalidomide analogs to provide a benchmark for expected activity.
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Compound
Target
Protein

Cell Line DC50 (nM) Dmax (%) Reference

Pomalidomid

e
IKZF1 MM.1S 0.375 µM 76.2 [4]

Pomalidomid

e
IKZF3 MM.1S 0.807 µM 69.4 [4]

Lenalidomide IKZF1 HEK293T - - [5]

Lenalidomide CK1α HEK293T - - [5]

CC-885 GSPT1 - - >90 [6]

Fluoride

Analog

IKZF1

(Aiolos)
MM1S 1400 83 [5]

Note: The "Fluoride Analog" in the table is a 4-fluoro-thalidomide derivative and provides an

indication of the potential activity of N-Me-Thalidomide 4-fluoride.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the key signaling pathway for CRBN-mediated degradation

and a typical experimental workflow for its validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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